Cas no 100059-20-9 (Benzeneacetic acid, 4-(methoxymethoxy)-, methyl ester)

• Product Name: Benzeneacetic acid, 4-(methoxymethoxy)-, methyl ester
• CAS No: 100059-20-9
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1124315
• Update Time: 2024-07-27

Benzeneacetic acid, 4-(methoxymethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(methoxymethoxy)-, methyl ester
• methyl 2-(4-methoxymethoxyphenyl)acetate

• Inchi： 1S/C11H14O4/c1-13-8-15-10-5-3-9(4-6-10)7-11(12)14-2/h3-6H,7-8H2,1-2H3
• InChI Key： ALHDOKYKMMFCOK-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC=C(OCOC)C=C1

Computed Properties

• Exact Mass: 210.089209g/mol
• Monoisotopic Mass: 210.089209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.23g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 120-123 °C(Press: 1 Torr)